Cas no 1355207-16-7 (2-Furan-3-yl-1-isopropyl-piperidine)

• Product Name: 2-Furan-3-yl-1-isopropyl-piperidine
• CAS No: 1355207-16-7
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5149959
• Update Time: 2026-03-03

2-Furan-3-yl-1-isopropyl-piperidine Chemical and Physical Properties

Names and Identifiers

• 2-Furan-3-yl-1-isopropyl-piperidine
• Piperidine, 2-(3-furanyl)-1-(1-methylethyl)-

• Inchi： 1S/C12H19NO/c1-10(2)13-7-4-3-5-12(13)11-6-8-14-9-11/h6,8-10,12H,3-5,7H2,1-2H3
• InChI Key： WQUDPBGCJQZTRQ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCCCC1C1C=COC=1

Additional information on 2-Furan-3-yl-1-isopropyl-piperidine

Introduction to 2-Furan-3-yl-1-isopropyl-piperidine (CAS No. 1355207-16-7)

2-Furan-3-yl-1-isopropyl-piperidine, with the CAS number 1355207-16-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a furan ring and an isopropyl-substituted piperidine moiety. The combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Furan-3-yl-1-isopropyl-piperidine consists of a five-membered furan ring fused to a piperidine ring, with an isopropyl group attached to the nitrogen atom of the piperidine. This structural arrangement provides a scaffold that can interact with various biological targets, including receptors, enzymes, and ion channels. The furan ring is known for its aromaticity and electron-donating properties, while the piperidine ring offers flexibility and hydrophobicity, which are crucial for binding to specific protein sites.

Recent studies have highlighted the potential of 2-Furan-3-yl-1-isopropyl-piperidine as a lead compound in the development of novel therapeutics. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for treating a wide range of diseases, including neurological disorders, cardiovascular diseases, and metabolic conditions. The ability of 2-Furan-3-yl-1-isopropyl-piperidine to modulate GPCRs makes it a promising candidate for further optimization and clinical evaluation.

In addition to its potential as a GPCR modulator, 2-Furan-3-yl-1-isopropyl-piperidine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-Furan-3-yl-1-isopropyl-piperidine could be developed into an effective treatment for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Furan-3-yl-1-isopropyl-piperidine has been another area of focus in recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Moreover, preliminary toxicity studies have indicated that 2-Furan-3-yl-1-isopropyl-piperidine has a low toxicity profile, further supporting its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Furan-3-yl-1-isopropyl-piperidine. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with specific conditions. These trials are crucial for advancing our understanding of the compound's potential and for identifying any potential side effects or limitations.

In conclusion, 2-Furan-3-yl-1-isopropyl-piperidine (CAS No. 1355207-16-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into novel therapeutics. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.